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Compound of Interest

Compound Name: 4-Nitroimidazole

Cat. No.: B141265

This guide provides comprehensive safety and handling information for 4-nitroimidazole (CAS
No: 3034-38-6), intended for researchers, scientists, and professionals in drug development.[1]
It covers hazard identification, protective measures, emergency procedures, and proper
disposal, ensuring safe laboratory practices.

Hazard Identification and Classification

4-Nitroimidazole is classified as a hazardous chemical.[1] It is harmful if swallowed, causes
skin and serious eye irritation, and may cause respiratory irritation.[1][2] Some data also
suggests it may be harmful in contact with skin or if inhaled and is suspected of causing
genetic defects.[2][3]

GHS Classification:

e Pictogram: GHSO07 (Exclamation mark)[4]
» Signal Word: Warning[3][4]

Hazard Statements:

o H302: Harmful if swallowed.[2][3][4][5][6]
o H315: Causes skin irritation.[2][3][6]

e H319: Causes serious eye irritation.[2][3][6]
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e H335: May cause respiratory irritation.[2][3]
e H341: Suspected of causing genetic defects.[3]

Precautionary Statements: A series of precautionary statements are associated with handling
4-nitroimidazole, including the need for obtaining special instructions before use, avoiding
breathing dust, and wearing protective gear.[3] Key statements include P280 (wear protective
gloves/clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes), and P405 (Store locked up).[3]

Toxicological and Physical Data

Understanding the toxicological and physical properties of 4-nitroimidazole is critical for a
thorough risk assessment.
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Quantitative Data Summary

Toxicological Data

Acute Oral Toxicity (LD50)

Rat: 600 mg/kg[3]

Skin Corrosion/Irritation

Rabbit: No skin irritation (based on one external
MSDS)[3]

Causes skin irritation (GHS Classification)[1][2]

Serious Eye Damage/Irritation

Causes serious eye irritation (GHS
Classification)[1][2]

Germ Cell Mutagenicity

Suspected of causing genetic defects[3]

Physical and Chemical Properties

Appearance

Light yellow powder[3] or powder[4]

Molecular Formula

C3H3N302[1][3]

Molecular Weight 113.07 g/mol [3] or 113.08 g/mol [1]
Melting Point 303 °C (decomposes)[1][3][4]
Flash Point 200 °C / 392 °F (closed cup)[1][3]

Solubility in Water

0.40 g/L[3]

Storage Class

11: Combustible Solids[3]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure. Always consult a

physician and show them the material safety data sheet.[3]

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://www.chemicalbook.com/msds/4-nitroimidazole.htm
https://www.chemicalbook.com/msds/4-nitroimidazole.htm
https://www.fishersci.com/store/msds?partNumber=AC161601000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitroimidazole
https://www.fishersci.com/store/msds?partNumber=AC161601000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitroimidazole
https://www.chemicalbook.com/msds/4-nitroimidazole.htm
https://www.chemicalbook.com/msds/4-nitroimidazole.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/141615
https://www.fishersci.com/store/msds?partNumber=AC161601000&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-nitroimidazole.htm
https://www.chemicalbook.com/msds/4-nitroimidazole.htm
https://www.fishersci.com/store/msds?partNumber=AC161601000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161601000&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-nitroimidazole.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/141615
https://www.fishersci.com/store/msds?partNumber=AC161601000&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-nitroimidazole.htm
https://www.chemicalbook.com/msds/4-nitroimidazole.htm
https://www.chemicalbook.com/msds/4-nitroimidazole.htm
https://www.chemicalbook.com/msds/4-nitroimidazole.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration and

consult a physician.[1][3]

Wash off immediately with soap and plenty of
Skin Contact water. Remove all contaminated clothing and

shoes. Consult a physician.[1][3]

Rinse thoroughly with plenty of water for at least
15 minutes, including under the eyelids.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing and consult a physician.[1]

[3]

Rinse mouth with water. Never give anything by
) mouth to an unconscious person. Call a
Ingestion - .
physician or poison control center.[1][3] Do not

induce vomiting.[7]

Fire-Fighting and Accidental Release Measures

Proper procedures must be followed to mitigate risks from fire or accidental spills.
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][3]

» Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides
and nitrogen oxides (NOx) can be produced.[1][3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][3]

Accidental Release Measures:
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e Personal Precautions: Use personal protective equipment (PPE). Avoid dust formation and
breathing vapors, mist, gas, or dust. Ensure adequate ventilation and evacuate personnel to
safe areas.[3]

o Environmental Precautions: Prevent the product from entering drains.[3] Discharge into the
environment must be avoided.[3]

o Containment and Cleanup: Pick up and arrange disposal without creating dust. Sweep up
the material and shovel it into suitable, closed containers for disposal.[1][3]

Handling, Storage, and Disposal

Adherence to proper handling, storage, and disposal protocols is essential for laboratory safety.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[3]

Avoid contact with skin and eyes and avoid the formation of dust and aerosols.[3]

Use in a well-ventilated area, preferably in a certified chemical fume hood, and ensure
eyewash stations and safety showers are nearby.[1][8]

Wash hands thoroughly before breaks and at the end of the workday.[3]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3]

o Store locked up.[1][3]

» Incompatible materials include strong oxidizing agents.[1]

Disposal:

» Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3]
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e The material may be dissolved or mixed with a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber.[3]

o Dispose of unused product and contaminated packaging in the same manner.[3] All disposal
practices must be in accordance with local, regional, and national regulations.[3][5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure.

PPE Summary

Wear safety glasses with side-shields
Eye/Face Protection conforming to EN166 (EU) or NIOSH (US)
approved standards.[1][3]

Handle with chemical-resistant gloves (e.g.,
Nitrile or Neoprene). Wear appropriate

Skin Protection ] ) )
protective clothing to prevent skin exposure.[1]

[3](8]

If engineering controls are insufficient, use a
Respiratory Protection NIOSH-approved N95 type dust mask or a full-

face respirator.[8]

] Wash hands thoroughly after handling. Do not
Hygiene Measures ] i
eat, drink, or smoke in the laboratory.[3][8]

Experimental Protocols

Detailed methodologies for safety-related procedures are critical for ensuring reproducible and
safe outcomes. The following protocol outlines a standard response to an accidental spill.

Protocol for Small-Scale Spill Response:

» Immediate Action: Alert personnel in the immediate area and evacuate if necessary. Ensure
the area is well-ventilated.
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o Don PPE: Before cleanup, don the required personal protective equipment: chemical-
resistant gloves, safety goggles with side shields, a lab coat, and a NIOSH-approved
respirator.[8]

o Containment: Prevent the spread of the dust. Do not use methods that generate airborne
dust.

o Cleanup: Gently sweep up the spilled solid material using a brush and dustpan.[3] Place the
collected material into a suitable, labeled, and closed container for hazardous waste
disposal.[3]

o Decontamination: Clean the spill area with a damp cloth or paper towel. Place all
contaminated cleaning materials into the hazardous waste container.

» Disposal: Dispose of the sealed waste container according to institutional and local
hazardous waste regulations.[3][5]

o Reporting: Report the spill to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) department.[9]

Visualized Workflows and Relationships

Diagrams can clarify complex procedures and relationships, enhancing safety comprehension.
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Caption: Workflow for handling a 4-nitroimidazole spill.
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Caption: Relationship between exposure routes and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 4-Nitroimidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141265#4-nitroimidazole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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